ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate

• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: ethyl 4-[(2-oxo-3,4-dihydro-1H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H18N4O4/c1-2-28-19(27)12-7-9-13(10-8-12)21-18(26)16-11-17(25)23-20-22-14-5-3-4-6-15(14)24(16)20/h3-10,16H,2,11H2,1H3,(H,21,26)(H,22,23,25)
• InChI Key: HCIQCPISOUEFQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=O)NC3=NC4=CC=CC=C4N23

Description

Ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate is a complex organic compound that belongs to the class of pyrimido[1,2-a]benzimidazoles. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a benzimidazole moiety fused with a pyrimidine ring, which is further substituted with an ethyl ester and a benzoate group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate typically involves the condensation of 2-aminobenzimidazole with an appropriate carbonyl compound under basic conditions. For instance, the reaction of 2-aminobenzimidazole with an unsaturated ketone derivative in ethanol under basic catalysis can yield the target compound in good yield . Another method involves the regioselective synthesis of fluorinated pyrimido[1,2-a]-benzimidazole by condensation of ethyl 4,4,4-trifluorobut-2-inoate with 2-aminobenzimidazole .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or amines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and appropriate catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, reduction may produce alcohols or amines, and substitution reactions can introduce various functional groups like halides, alkyl, or aryl groups.

Scientific Research Applications

Ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structure allows it to interact with biological macromolecules, making it useful in studying enzyme inhibition and protein-ligand interactions.

Medicine: Due to its potential therapeutic properties, it is investigated for its antiviral, antibacterial, and anticancer activities.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate involves its interaction with specific molecular targets. The benzimidazole and pyrimidine moieties allow the compound to bind to enzymes and receptors, inhibiting their activity or modulating their function. This interaction can disrupt essential biological pathways, leading to the compound’s therapeutic effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Ethyl 4-[(2-oxo-4,10-dihydro-3H-pyrimido[1,2-a]benzimidazole-4-carbonyl)amino]benzoate can be compared with other similar compounds, such as:

Pyrimido[1,2-a]benzimidazoles: These compounds share the same core structure but differ in their substituents, leading to variations in their biological activity and applications.

Imidazole-containing compounds: These compounds have a similar heterocyclic structure and are known for their broad range of biological activities, including antibacterial, antifungal, and anticancer properties.

Azoloazines: These compounds, which include azolo[1,5-a]pyrimidines, have similar antiviral properties and are used in the development of antiviral drugs.

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse biological activities.